Cas no 871567-05-4 (1-(1,1-dimethylethyl)-1H-Imidazole-4-carboxylic acid methyl ester)

1-(1,1-dimethylethyl)-1H-Imidazole-4-carboxylic acid methyl ester structure
871567-05-4 structure
Product Name:1-(1,1-dimethylethyl)-1H-Imidazole-4-carboxylic acid methyl ester
CAS No:871567-05-4
MF:C9H14N2O2
MW:182.219662189484
CID:1119935
Update Time:2024-03-05

1-(1,1-dimethylethyl)-1H-Imidazole-4-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

    • 1-(1,1-dimethylethyl)-1H-Imidazole-4-carboxylic acid methyl ester
    • methyl 1-tert-butyl-1H-imidazole-4-carboxylate
    • MDL: MFCD11976047
    • Inchi: 1S/C9H14N2O2/c1-9(2,3)11-5-7(10-6-11)8(12)13-4/h5-6H,1-4H3
    • InChI Key: UFVGILGDRREEOW-UHFFFAOYSA-N
    • SMILES: C1N(C(C)(C)C)C=C(C(OC)=O)N=1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
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